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Get Quote

Parameter Details

Synonyms LY333531 hydrochloride, LY-333531, Arxxant [1] [2]

Molecular Weight 505.01 g/mol [3] [4]

CAS Number 169939-93-9 [3]

Mechanism of
Action

Selective, ATP-competitive, and reversible inhibitor of protein kinase C beta (PKC-

β) isoforms [3] [4]

Primary Targets
(IC₅₀)

PKCβI: 4.7 nM; PKCβII: 5.9 nM [3] [4]

Selectivity Less potent inhibition of PKCη (52 nM), PKCδ (250 nM), PKCγ (300 nM), PKCα

(360 nM). No effect on PKCζ (IC₅₀ >100 µM) [3]

Ki Value 2 nM (for PKCβ) [3]

Mechanism of Action and Signaling Pathways
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Ruboxistaurin specifically inhibits the PKC-β isoforms. In the context of diabetic complications,

hyperglycemia drives the pathologic activation of PKC-β, which in turn activates multiple downstream

pathways leading to vascular dysfunction.

The diagram below illustrates the key signaling pathway involved in diabetic nephropathy, one of the

complications ruboxistaurin is designed to target.
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Ruboxistaurin inhibits PKC-β1 in the pathologic signaling cascade induced by high glucose. [5]

Experimental Protocols and Research Applications

In Vitro Cell Culture Protocol

This protocol is used to study the compound's effect on high glucose-induced pathways in mesangial cells

[5].

Cell System: Primary mesangial cells (MCs).
Treatment:

Control Group: Normal glucose medium (e.g., 5 mM D-glucose).
High Glucose Group: High glucose medium (e.g., 25 mM D-glucose).

Inhibitor Group: Pre-treatment with Ruboxistaurin (e.g., 1-10 µM, 1 hour) before high glucose
exposure.

Key Readouts:
Western Blotting: Assess phosphorylation of Akt at Ser473 and PKC-β membrane

translocation.
Electrophoretic Mobility Shift Assay (EMSA): Measure AP-1 transcription factor activation.

Northern Blotting / qPCR: Quantify TGF-β1 mRNA expression levels.

In Vivo Administration Protocol

This method details direct administration into the brain to study neurochemical effects [6].

Animal Model: Adult rats.
Surgery & Administration:

A microdialysis guide cannula is implanted stereotaxically into the core of the nucleus
accumbens.

After recovery, a microdialysis probe is inserted, and artificial cerebrospinal fluid (aCSF) is
perfused.

Ruboxistaurin is delivered via retrodialysis (e.g., 1 µM in aCSF, perfused for 1 hour prior to
stimulus).

Stimulus & Measurement:
Cocaine or amphetamine is administered intraperitoneally (e.g., 15 mg/kg).
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Dialysate is collected at timed intervals and analyzed for dopamine and metabolites using LC-
MS/MS.
Locomotor activity is measured simultaneously.

Analytical Method for Quantification in Plasma

A developed LC-MS/MS method for quantifying Ruboxistaurin in rat plasma can be applied to

pharmacokinetic studies [1].

Sample Preparation:
Protein Precipitation: Add 1 mL of acetonitrile to 200 µL of rat plasma spiked with the drug

and internal standard (e.g., Atorvastatin).
Vortex for 1 minute, then centrifuge at 20,000 rpm for 15 minutes.

Evaporate the supernatant to dryness under a gentle nitrogen stream.
Reconstitute the residue in 900 µL of 90% methanol.

LC-MS/MS Conditions:
Column: Acquity UPLC HSS T3 (1.0 x 100 mm).

Mobile Phase: A) 10 mM ammonium formate, 0.2% trimethylamine, 1% ACN, pH 7.2; B) 0.2%
formic acid, 0.2% trimethylamine in acetonitrile.

Gradient: 1% A to 80% A over 2.0 min.
Flow Rate: 0.4 mL/min.

Detection: MRM in positive ion mode; Ruboxistaurin transition: m/z 469.18 → 84/58.12/98.10.

Clinical Development Status

Ruboxistaurin has been investigated in late-stage clinical trials for diabetic microvascular complications,

though its development status has seen some changes [2].

Primary Indications: Diabetic retinopathy, diabetic macular edema, diabetic peripheral neuropathy,

and diabetic nephropathy.
Key Phase III Trials: The PKC-Diabetic Retinopathy Study (PKC-DRS) and PKC-DRS2

demonstrated that ruboxistaurin (32 mg/day) reduced the risk of sustained vision loss in patients with
diabetic retinopathy [2].

Regulatory Status:
As of 2007, the marketing authorization application in the European Union was withdrawn. Its

current approval status in the U.S. and other regions should be verified from the latest
regulatory agency sources [2].
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Research and Development Notes

Novel Formulations: Research into nanoparticle-based delivery systems, such as polyamidoamine
(PAMAM) dendrimers, aims to improve retinal delivery for treating diabetic retinopathy [7].

Emerging Research Areas: Preclinical studies suggest potential applications beyond diabetic
complications, such as modulating cocaine and amphetamine-induced neurochemical effects [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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